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Compound of Interest

Compound Name: MBM-55

Cat. No.: B10821444

MBM-55 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) regarding the solubility of MBM-55 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for MBM-557

Al: The recommended solvent for MBM-55 is Dimethyl Sulfoxide (DMSO). It is soluble in
DMSO.[1][2]

Q2: What is the maximum solubility of MBM-55 in DMSO?

A2: The maximum reported solubility of MBM-55 in DMSO is 120 mg/mL, which corresponds to
a concentration of 240.70 mM.[3]

Q3: How should | store the solid MBM-55 compound?

A3: Solid MBM-55 should be stored at -20°C for long-term storage (months to years) or at O-
4°C for short-term storage (days to weeks). It should be kept in a dry and dark place.[4]

Q4: How should I store my MBM-55 DMSO stock solution?

A4: It is recommended to aliquot your DMSO stock solution into single-use volumes and store
them at -80°C for up to 6 months or at -20°C for up to 1 month.[4][5] Avoid repeated freeze-
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thaw cycles.[4][5]
Q5: Is it normal for my MBM-55 DMSO stock solution to be frozen at room temperature?

A5: Yes, DMSO has a relatively high freezing point (18.5°C or 65.3°F). If your lab's ambient
temperature is below this, the DMSO solution may solidify. You can warm the vial in a 37°C
water bath to thaw it completely before use.

Troubleshooting Guide

Q6: | am having trouble dissolving MBM-55 in DMSO. What should | do?
AG6: If you are experiencing difficulty dissolving MBM-55 in DMSO, please follow these steps:

e Ensure you are using high-quality, anhydrous DMSO. DMSO is hygroscopic and can absorb
moisture from the air, which can reduce the solubility of some compounds.[6] Use a fresh
bottle or a properly stored and sealed bottle of anhydrous DMSO.

» Vortex the solution vigorously. Agitation is crucial for dissolving the compound. Vortex the
solution for several minutes.

e Gently warm the solution. Warming the solution in a water bath at 37°C can help increase
solubility.[4][7]

» Use sonication. If the compound still does not dissolve, place the vial in a water bath
sonicator for a few minutes.[3][4][7] Sonication is recommended for dissolving MBM-55 in
DMSO.[3]

Q7: My MBM-55 solution in DMSO appears to have precipitated after storage. What should |
do?

A7: Precipitation upon storage can be due to temperature fluctuations or the absorption of
water. To redissolve the precipitate, you can warm the vial to 37°C and vortex or sonicate the
solution until it becomes clear again.[7] To prevent this, ensure your DMSO is anhydrous and
the storage container is tightly sealed.

Q8: When | dilute my MBM-55 DMSO stock solution into an aqueous buffer (e.g., PBS or cell
culture media), a precipitate forms. How can | avoid this?
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A8: This is a common issue when diluting a compound from a high-concentration organic stock
solution into an aqueous medium. The precipitate is likely the MBM-55 crashing out of solution
due to its lower solubility in aqueous buffers. Here's how to prevent it:

o Perform serial dilutions in DMSO first. Before diluting into your aqueous buffer, perform an
intermediate dilution of your stock solution in DMSO to a lower concentration.[1]

o Add the DMSO solution to the aqueous buffer slowly while vortexing. This helps to ensure
rapid mixing and prevents localized high concentrations of the compound that can lead to
precipitation.

e Ensure the final DMSO concentration in your aqueous solution is low. For most cell-based
assays, the final DMSO concentration should be less than 0.5% to avoid solvent toxicity.[5]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of MBM-
55 in DMSO

Materials:

MBM-55 powder (Molecular Weight: 498.55 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath sonicator

Procedure:

o Calculate the required mass of MBM-55. To prepare 1 mL of a 10 mM stock solution, you will
need:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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o Mass = 0.010 mol/L x 0.001 L x 498.55 g/mol = 0.0049855 g = 4.9855 mg

» Weigh out the MBM-55 powder and place it in a sterile vial.

e Add the calculated volume of anhydrous DMSO. For a 10 mM solution, add 1 mL of DMSO
to 4.9855 mg of MBM-55.

» Vortex the solution for 2-3 minutes until the powder is dispersed.

e Sonicate the solution in a water bath for 5-10 minutes. Sonication is recommended to ensure
complete dissolution.[3]

» Visually inspect the solution to ensure it is clear and free of any visible particles. If particles
remain, repeat the vortexing and sonication steps. Gentle warming to 37°C can also be
applied.[4][7]

 Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

e Store the aliquots at -20°C or -80°C.

Quantitative Data Summary

Property Value Reference
Molecular Weight 498.55 g/mol [8]
Chemical Formula C2sH27FN6O2 [8]
Purity >98% [2]
Appearance Solid [8]
Solubility in DMSO 120 mg/mL (240.70 mM) [3]

) -20°C (long-term), 0-4°C
Recommended Storage (Solid) [4]
(short-term)

Recommended Storage (in -80°C (< 6 months), -20°C (= 1 s
DMSO) month) 1]
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Start: Add MBM-55
powder to anhydrous DMSO

Vortex vigorously
(2-5 minutes)

Is the solution clear?

Sonicate in water bath
(5-15 minutes)

Is the solution clear?

Yes

Gently warm to 37°C
(5-10 minutes)

Yes

Is the solution clear?

Solution is ready.

Contact Technical Support Aliquot and store at -20°C/-80°C.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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